Atorvastatin tert-Butyl Ester

• CAS No.: 134395-00-9
• Product Name: Atorvastatin tert-Butyl Ester
• Molecular Formula: C37H43FN2O5
• Molecular Weight: 614.7 g/mol
• IUPAC Name: tert-butyl (3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate
• Standard InChI: InChI=1S/C37H43FN2O5/c1-24(2)34-33(36(44)39-28-14-10-7-11-15-28)32(25-12-8-6-9-13-25)35(26-16-18-27(38)19-17-26)40(34)21-20-29(41)22-30(42)23-31(43)45-37(3,4)5/h6-19,24,29-30,41-42H,20-23H2,1-5H3,(H,39,44)/t29-,30-/m1/s1
• Standard InChIKey: GCPKKGVOCBYRML-LOYHVIPDSA-N
• Isomeric SMILES: CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)OC(C)(C)C)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
• SMILES: CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)OC(C)(C)C)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
• Canonical SMILES: CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)OC(C)(C)C)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
• Appearance: Off-White to Pale Yellow Solid
• Melting Point: 73-81°C
• Description: Atorvastatin tert-Butyl Ester is an impurity arising in the synthesis of Atorvastatin.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 7-[2-(4-Fluoro-phenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)pyrrol-1-yl]-3,5- dihydroxy-heptanoic Acid tert-Butyl Ester; (R,dR)-2-(4-Fluorophenyl)-,d-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid 1,1-Dimethyl
• PubChem Compound: 11238911
• Last Modified: Nov 11 2021